Cas no 297157-92-7 (3-(3,4-Dimethoxyphenyl)-2,3,4,5,10,11-hexahydro-11-(3-phenoxyphenyl)-1H-dibenzob,e1,4diazepin-1-one)

• Product Name: 3-(3,4-Dimethoxyphenyl)-2,3,4,5,10,11-hexahydro-11-(3-phenoxyphenyl)-1H-dibenzob,e1,4diazepin-1-one
• CAS No: 297157-92-7
• MF: C₃₃H₃₀N₂O₄
• MW: 518.602308750153
• CID: 1004784
• Update Time: 2025-10-31

3-(3,4-Dimethoxyphenyl)-2,3,4,5,10,11-hexahydro-11-(3-phenoxyphenyl)-1H-dibenzob,e1,4diazepin-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-DiMethoxyphenyl)-2,3,4,5,10,11-hexahydro-11-(3-phenoxyphenyl)-1H-dibenzo[b,e][1,4]diazepin-1-one
• 3-(3,4-Dimethoxyphenyl)-2,3,4,5,10,11-hexahydro-11-(3-phenoxyphenyl)-1H-dibenzo[b,e][1,4]diazepin-1-
• 3-(3,4-Dimethoxyphenyl)-2,3,4,5,10,11-hexahydro-11-(3-phenoxyphenyl)-1H-dibenzob,e1,4diazepin-1-one

• Inchi： 1S/C33H30N2O4/c1-37-30-16-15-21(20-31(30)38-2)23-18-28-32(29(36)19-23)33(35-27-14-7-6-13-26(27)34-28)22-9-8-12-25(17-22)39-24-10-4-3-5-11-24/h3-17,20,23,33-35H,18-19H2,1-2H3
• InChI Key： IWMJWWNRHGYHOW-UHFFFAOYSA-N
• SMILES： O=C1CC(C2C=CC(=C(C=2)OC)OC)CC2=C1C(C1C=CC=C(C=1)OC1C=CC=CC=1)NC1C=CC=CC=1N2

Additional information on 3-(3,4-Dimethoxyphenyl)-2,3,4,5,10,11-hexahydro-11-(3-phenoxyphenyl)-1H-dibenzob,e1,4diazepin-1-one

Introduction to 3-(3,4-Dimethoxyphenyl)-2,3,4,5,10,11-hexahydro-11-(3-phenoxyphenyl)-1H-dibenzob,e1,4diazepin-1-one (CAS No. 297157-92-7) and Its Emerging Applications in Chemical Biology

The compound 3-(3,4-Dimethoxyphenyl)-2,3,4,5,10,11-hexahydro-11-(3-phenoxyphenyl)-1H-dibenzob,e1,4diazepin-1-one, identified by its CAS number 297157-92-7, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This tricyclic heterocyclic structure combines aromatic and aliphatic moieties in a way that suggests multiple biological interactions. The presence of both dimethoxyphenyl and phenoxyphenyl substituents provides a rich scaffold for exploring pharmacological effects, particularly in the context of central nervous system (CNS) modulation and beyond.

Recent advancements in drug discovery have highlighted the importance of polypharmacological compounds—molecules capable of interacting with multiple targets simultaneously. The structure of 3-(3,4-Dimethoxyphenyl)-2,3,4,5,10,11-hexahydro-11-(3-phenoxyphenyl)-1H-dibenzob,e1,4diazepin-1-one lends itself well to this paradigm. The dibenzob,e1,4diazepine core is known for its structural similarity to benzodiazepines but with distinct pharmacokinetic profiles. This core can modulate neurotransmitter systems such as GABA and serotonin receptors, making it a candidate for treating neurological disorders like anxiety and depression.

The dimethoxyphenyl group at the 3-position introduces hydrophobicity and potential interactions with lipophilic binding pockets in target proteins. Meanwhile, the phenoxyphenyl moiety at the 11-position adds another layer of complexity by introducing a phenolic group capable of hydrogen bonding or participating in π-stacking interactions. These features make the compound a versatile scaffold for designing derivatives with tailored biological activities.

In the context of current research trends, there is growing interest in developing novel therapeutics that combine efficacy with reduced side effects. The unique structural features of 297157-92-7 suggest potential applications in areas such as cognitive enhancement and neuroprotection. For instance, studies have shown that analogs of dibenzob,e1,4diazepines can exhibit anxiolytic effects without the sedative side effects commonly associated with benzodiazepines. This is attributed to differences in receptor selectivity and metabolic pathways.

One particularly promising direction involves exploring the compound’s interactions with serotonergic systems. The presence of both aromatic rings capable of binding to serotonin receptors (e.g., 5-HT1A) suggests that derivatives could modulate mood and cognitive functions without excessive sedation. Preclinical studies have begun to investigate such possibilities using computational modeling and high-throughput screening techniques.

The synthesis of 3-(3,4-Dimethoxyphenyl)-2,3,4,5,10,11-hexahydro-11-(3-phenoxyphenyl)-1H-dibenzob,e1,4diazepin-1-one presents an intriguing challenge due to its complex tricyclic framework. Traditional synthetic routes involve multi-step cascades starting from readily available precursors such as phenols and amines. Advances in catalytic methods have enabled more efficient pathways to these types of heterocycles without compromising yield or purity.

The pharmacokinetic profile of this compound is also a critical consideration for its development as a drug candidate. Initial pharmacokinetic studies indicate moderate solubility in water but good bioavailability when administered orally or intravenously. This balance suggests potential for clinical translation if further optimized through structure-activity relationship (SAR) studies.

Future research will likely focus on expanding the chemical library derived from this scaffold by introducing various substituents at different positions on the molecule. Techniques such as combinatorial chemistry and directed evolution could accelerate this process by generating libraries of analogs for rapid screening against biological targets.

The broader implications of this work extend beyond pharmaceuticals into other areas such as agrochemicals and materials science. The ability to fine-tune biological activity through structural modifications opens up possibilities for designing molecules with specific environmental or industrial applications while maintaining safety profiles comparable to those used in medicine.